Cas no 836-31-7 (4,4,4-Trifluoro-3-oxo-N-phenylbutanamide)

4,4,4-Trifluoro-3-oxo-N-phenylbutanamide is a fluorinated organic compound featuring a trifluoromethyl ketone moiety and an N-phenyl amide group. This structure imparts unique reactivity and stability, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the β-ketoamide functionality offers versatile reactivity for further derivatization. Its electron-withdrawing properties facilitate nucleophilic addition reactions, enabling the construction of complex heterocycles or fluorinated scaffolds. The compound is particularly useful in medicinal chemistry for designing bioactive molecules targeting enzymes or receptors. High purity grades ensure reproducibility in research and industrial applications. Its well-defined crystalline form allows for easy handling and characterization.

4,4,4-Trifluoro-3-oxo-N-phenylbutanamide structure

836-31-7 structure

Product Name:4,4,4-Trifluoro-3-oxo-N-phenylbutanamide

CAS No:836-31-7

MF:C₁₀H₈F₃NO₂

MW:231.171233177185

CID:844254

PubChem ID:11436170

Update Time:2025-07-02

4,4,4-Trifluoro-3-oxo-N-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

- 4,4,4-Trifluoro-3-oxo-N-phenylbutanamide
- 4,4,4-trifluoro-3-oxo-N-phenylbutyramide
- 4,4,4-trifluoroecatoacetanilides
- 2-(trifluoroacetyl)acetanilide
- DTXSID30465825
- SCHEMBL6536464
- AKOS015951305
- 836-31-7
- QJYDWPJWCSDYAG-UHFFFAOYSA-N
- DB-331812
- MDL： MFCD20926266
- Inchi： 1S/C10H8F3NO2/c11-10(12,13)8(15)6-9(16)14-7-4-2-1-3-5-7/h1-5H,6H2,(H,14,16)
- InChI Key： QJYDWPJWCSDYAG-UHFFFAOYSA-N
- SMILES： FC(C(CC(NC1C=CC=CC=1)=O)=O)(F)F

Computed Properties

Exact Mass: 231.05100
Monoisotopic Mass: 231.05071298g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 46.2Å²

Experimental Properties

PSA: 49.66000
LogP: 2.79610

4,4,4-Trifluoro-3-oxo-N-phenylbutanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019118552-1g	4,4,4-Trifluoro-3-oxo-N-phenylbutanamide	836-31-7	95%	1g	$400.00	2023-08-31
Chemenu	CM123856-1g	4,4,4-trifluoro-3-oxo-N-phenylbutanamide	836-31-7	95%	1g	$***	2023-03-29
Chemenu	CM123856-1g	4,4,4-trifluoro-3-oxo-N-phenylbutanamide	836-31-7	95%	1g	$282	2021-08-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1743356-1g	4,4,4-Trifluoro-3-oxo-n-phenylbutanamide	836-31-7	98%	1g	￥2635.00	2024-07-28
Crysdot LLC	CD12026716-1g	4,4,4-Trifluoro-3-oxo-N-phenylbutanamide	836-31-7	95+%	1g	$299	2024-07-24
Ambeed	A700401-1g	4,4,4-Trifluoro-3-oxo-N-phenylbutanamide	836-31-7	95+%	1g	$251.0	2025-04-16